Cas no 1705647-74-0 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• CAS No: 1705647-74-0
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5819246
• PubChem ID: 104941269
• Update Time: 2025-05-25

(3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid
• EN300-1284511
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(oxan-3-yl)propanoic acid
• 1705647-74-0

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-12(17)14-10(7-11(15)16)9-5-4-6-18-8-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)/t9?,10-/m0/s1
• InChI Key： LOKDNNDYTASIIF-AXDSSHIGSA-N
• SMILES： O1CCCC(C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid

Comprehensive Analysis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS No. 1705647-74-0)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS No. 1705647-74-0) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a tetrahydropyran (oxan) moiety, makes it a versatile building block for drug discovery and peptide chemistry. Researchers and industry professionals frequently search for keywords such as "Boc-protected amino acid derivatives", "chiral synthesis intermediates", and "oxan-3-yl propanoic acid applications", reflecting its relevance in modern synthetic workflows.

In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in asymmetric synthesis and the need for high-purity APIs (Active Pharmaceutical Ingredients). The (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid aligns with this trend, offering a stereochemically defined scaffold for constructing complex molecules. Its Boc group enhances stability during reactions, while the oxan-3-yl fragment contributes to lipophilicity, a critical factor in drug design. Common queries like "how to remove Boc protecting group" or "synthetic routes to oxan-3-yl derivatives" highlight the compound's practical utility.

From a synthetic perspective, this compound is often employed in peptide coupling reactions and cross-coupling methodologies. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, or other pharmacophores. The tetrahydropyran ring is particularly noteworthy, as it mimics sugar-like structures, making it valuable for glycomimetics and bioconjugation studies. Searches for "Boc-amino acid solubility" or "oxan-3-yl stability under acidic conditions" underscore the importance of its physicochemical properties in process optimization.

Environmental and regulatory considerations also play a role in its application. Unlike volatile or hazardous reagents, (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid is typically handled under standard laboratory conditions, aligning with green chemistry principles. Its low toxicity profile and compatibility with microwave-assisted synthesis further enhance its appeal. Frequently asked questions like "Boc deprotection methods without TFA" or "scaling up oxan-3-yl derivatives" reflect industry efforts to streamline production.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(oxan-3-yl)propanoic acid (CAS No. 1705647-74-0) represents a critical tool for medicinal chemists and process developers. Its structural features address contemporary challenges in stereoselective synthesis, drug delivery, and molecular diversity, making it a staple in both academic and industrial settings. As research into targeted therapeutics and biocompatible materials grows, this compound’s role is poised to expand further.